Cas no 2228086-93-7 (3-3-(dimethylamino)propylpiperidin-3-ol)

• Product Name: 3-3-(dimethylamino)propylpiperidin-3-ol
• CAS No: 2228086-93-7
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 6313819
• PubChem ID: 165684047
• Update Time: 2025-10-12

3-3-(dimethylamino)propylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-3-(dimethylamino)propylpiperidin-3-ol
• EN300-1769077
• 2228086-93-7
• 3-[3-(dimethylamino)propyl]piperidin-3-ol

• Inchi： 1S/C10H22N2O/c1-12(2)8-4-6-10(13)5-3-7-11-9-10/h11,13H,3-9H2,1-2H3
• InChI Key： VWTKKINNUBZXGX-UHFFFAOYSA-N
• SMILES： OC1(CNCCC1)CCCN(C)C

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-3-(dimethylamino)propylpiperidin-3-ol

Introduction to 3-3-(dimethylamino)propylpiperidin-3-ol (CAS No: 2228086-93-7)

3-3-(dimethylamino)propylpiperidin-3-ol, identified by the chemical compound code CAS No: 2228086-93-7, is a significant compound in the realm of pharmaceutical chemistry and drug development. This piperidine derivative features a unique structural framework that has garnered considerable attention from researchers due to its potential applications in medicinal chemistry. The compound’s molecular structure, incorporating a dimethylamino side chain and a propyl substituent on a piperidine ring, endows it with specific chemical properties that make it a valuable candidate for further exploration.

The synthesis and characterization of 3-3-(dimethylamino)propylpiperidin-3-ol have been subjects of intense study, particularly in the context of developing novel pharmacological agents. The piperidine core is a common motif in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of the dimethylamino group enhances the compound’s basicity, which can be exploited in designing drugs that require interaction with acidic or polar sites within biological systems. Additionally, the propyl chain adds a certain degree of lipophilicity, influencing the compound’s solubility and membrane permeability—critical factors in drug design.

Recent advancements in pharmaceutical research have highlighted the importance of structural diversity in drug discovery. 3-3-(dimethylamino)propylpiperidin-3-ol exemplifies how modifications to a core piperidine scaffold can yield compounds with tailored properties. For instance, studies have demonstrated that variations in the substitution pattern around the piperidine ring can significantly alter binding affinities and selectivity profiles. This underscores the need for meticulous structural design and optimization, which are essential for developing drugs with improved efficacy and reduced side effects.

In the context of modern drug development, 3-3-(dimethylamino)propylpiperidin-3-ol has been explored as a potential intermediate or building block for more complex molecules. Its unique structural features make it a versatile candidate for further derivatization, enabling researchers to generate libraries of compounds for high-throughput screening. Such screening campaigns are instrumental in identifying lead candidates that can be further developed into therapeutic agents. The compound’s role in these efforts underscores its significance in the broader landscape of medicinal chemistry.

The pharmacological potential of 3-3-(dimethylamino)propylpiperidin-3-ol has also been investigated in various disease models. Preliminary studies suggest that derivatives of this compound may exhibit activity against certain therapeutic targets, although further research is needed to fully elucidate their mechanisms of action. The ability to modulate biological pathways through precise structural modifications makes compounds like this highly valuable for addressing unmet medical needs. As computational methods and synthetic techniques continue to evolve, the future prospects for utilizing 3-3-(dimethylamino)propylpiperidin-3-ol and its analogs are likely to expand.

From a synthetic chemistry perspective, the preparation of 3-3-(dimethylamino)propylpiperidin-3-ol involves multi-step reactions that showcase modern organic synthesis methodologies. Techniques such as nucleophilic substitution, reductive amination, and transition-metal-catalyzed coupling reactions are often employed to construct the desired framework. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are necessary for subsequent pharmacological evaluation. Advances in green chemistry principles have also influenced how these reactions are carried out, emphasizing sustainability and efficiency.

The role of computational chemistry in understanding the behavior of 3-3-(dimethylamino)propylpiperidin-3-ol cannot be overstated. Molecular modeling studies provide insights into how this compound interacts with biological targets at the atomic level. By predicting binding modes and affinity scores, researchers can guide experimental efforts more effectively. Additionally, computational techniques such as quantum mechanical calculations help elucidate reaction mechanisms, aiding in the design of more efficient synthetic strategies. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery.

In conclusion, 3 - 3 - ( dimethylamino ) propyl piperidin - 3 - ol ( CAS No : 2228086 - 93 - 7 ) represents an intriguing compound with significant potential in pharmaceutical research . Its unique structural features , combined with its versatility as an intermediate , make it a valuable asset in drug development efforts . As scientific understanding advances , the applications of this compound are expected to grow , contributing to the discovery of novel therapeutic agents . The ongoing exploration of its pharmacological properties underscores its importance as a subject of study in medicinal chemistry .